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Compound of Interest

Compound Name: 5-Azidoindole

Cat. No.: B1228546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Azidoindole is an aromatic heterocyclic compound of significant interest in medicinal

chemistry and drug discovery. Its structure, featuring an indole scaffold fused with an azido

functional group, makes it a versatile building block for the synthesis of more complex

molecules. The indole moiety is a common feature in many biologically active natural products

and synthetic drugs, while the azido group serves as a valuable chemical handle for "click

chemistry" reactions, enabling the efficient construction of novel molecular architectures.[1]

This guide provides a comprehensive overview of the core physicochemical properties of 5-
Azidoindole, detailed experimental protocols for its synthesis and handling, and a visualization

of its synthetic pathway.

Physicochemical Properties
The physicochemical properties of 5-Azidoindole are crucial for its application in research and

development, influencing its reactivity, solubility, and pharmacokinetic profile in potential

therapeutic applications. The data presented below has been compiled from computational and

available literature sources.

Table 1: Physicochemical Data for 5-Azidoindole
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Property Value Source

IUPAC Name 5-azido-1H-indole PubChem[2]

Molecular Formula C₈H₆N₄ PubChem[2]

Molecular Weight 158.16 g/mol PubChem[2]

Exact Mass 158.059246208 Da PubChem[2]

CAS Number 81524-74-5 PubChem[2]

Physical State Solid (predicted) -

Melting Point
Not experimentally reported in

searched literature.
-

Boiling Point
Not experimentally reported in

searched literature.
-

Solubility

Sparingly soluble in water;

expected to be soluble in

organic solvents like DMSO

and ethanol.[3][4]

Inferred from indole solubility

logP (computed) 3.2 PubChem[2]

Hydrogen Bond Donor Count 1 PubChem[2]

Hydrogen Bond Acceptor

Count
4 PubChem[2]

Rotatable Bond Count 1 PubChem[2]

Experimental Protocols
Synthesis of 5-Azidoindole
The synthesis of 5-Azidoindole is typically achieved through a multi-step process starting from

5-nitroindole. The general workflow involves the reduction of the nitro group to an amino group,

followed by diazotization and subsequent azidation.

Step 1: Reduction of 5-Nitroindole to 5-Aminoindole
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This procedure is adapted from established methods for the reduction of nitroarenes.

Materials: 5-nitroindole, 95% ethanol, supported catalyst (e.g., 10% Pd/C), hydrogen gas,

high-pressure reactor, filter apparatus.

Protocol:

In a high-pressure reactor, add 5-nitroindole.

Add 95% ethanol (4 times the weight of the 5-nitroindole) and a catalytic amount (10-15%

by weight of the 5-nitroindole) of a supported catalyst such as Palladium on carbon.

Seal the reactor and purge with hydrogen gas to replace the air.

Heat the mixture to 70-95°C with stirring.

Introduce hydrogen gas, maintaining a pressure of 1.0-3.0 MPa.

Continue the reaction for 1-2 hours, monitoring the consumption of hydrogen.

After the reaction is complete, cool the reactor and carefully vent the hydrogen gas.

Filter the reaction mixture to remove the catalyst. The catalyst can often be reused.

Concentrate the filtrate under reduced pressure to obtain crude 5-aminoindole, which can

be purified further by recrystallization or column chromatography.

Step 2: Diazotization of 5-Aminoindole and Conversion to 5-Azidoindole

This part of the protocol is based on the standard Sandmeyer-type reaction for converting

aromatic amines to azides.[5]

Materials: 5-aminoindole, hydrochloric acid (or another strong acid), sodium nitrite (NaNO₂),

sodium azide (NaN₃), water, ice, stirring apparatus.

Protocol:
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Dissolve 5-aminoindole in a dilute strong acid (e.g., hydrochloric acid) and cool the

solution to 0-5°C in an ice bath with constant stirring.

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the 5-aminoindole

solution. The temperature should be strictly maintained below 5°C to ensure the stability of

the diazonium salt intermediate. The formation of the diazonium salt can be monitored by

testing for the presence of nitrous acid with starch-iodide paper.

In a separate flask, dissolve sodium azide in water and cool it in an ice bath.

Slowly add the cold diazonium salt solution to the cold sodium azide solution with vigorous

stirring. Effervescence (nitrogen gas evolution) will be observed.

Allow the reaction mixture to stir at 0-5°C for about an hour and then let it slowly warm to

room temperature.

The 5-Azidoindole product will often precipitate out of the solution.

Collect the solid product by filtration, wash with cold water, and dry under vacuum. Further

purification can be achieved by recrystallization from a suitable solvent.

Safe Handling and Storage of 5-Azidoindole
Organic azides like 5-Azidoindole are energetic compounds and must be handled with

caution.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and

appropriate chemical-resistant gloves.[6]

Work Environment: Conduct all experiments in a well-ventilated fume hood, preferably

behind a blast shield.[6]

Handling Precautions:

Avoid friction, shock, and heat, as these can lead to explosive decomposition.[3]

Do not use metal spatulas or other metal utensils to handle the compound, as this can

form shock-sensitive metal azides.[2]
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Avoid contact with strong acids, which can form the highly toxic and explosive hydrazoic

acid.[2]

Keep the quantities of the azide compound as small as practically possible.

Storage:

Store 5-Azidoindole in a cool, dark place, away from heat and light. Storage at low

temperatures (e.g., -18°C) is recommended.

Store in a tightly sealed container, preferably made of plastic.

Store separately from other chemicals, especially acids and heavy metals.[6]

Disposal:

Azide-containing waste should be collected in a designated, separate waste container.[2]

Do not mix azide waste with acidic waste.[2]

Biological Activity and Signaling Pathways
The biological activity and specific signaling pathways affected by 5-Azidoindole are not well-

documented in the current scientific literature. However, the indole scaffold is a well-known

pharmacophore present in numerous biologically active compounds that modulate a wide

range of cellular targets and signaling pathways, including those involved in cancer and

inflammation. The azido group can be utilized for covalent modification of biological targets or

for "click" chemistry-based proteomics and activity-based protein profiling to identify its cellular

binding partners and elucidate its mechanism of action. Further research is required to

determine the specific biological effects of 5-Azidoindole.

Visualizations
The following diagram illustrates the synthetic workflow for 5-Azidoindole from 5-nitroindole.
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Step 1: Reduction

Step 2: Diazotization & Azidation

5-Nitroindole

5-Aminoindole

H₂, Pd/C
Ethanol, 70-95°C, 1-3 MPa

Indole-5-diazonium salt
(in situ)

1. HCl, 0-5°C
2. NaNO₂ (aq)

5-Azidoindole

NaN₃ (aq), 0-5°C

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1228546?utm_src=pdf-custom-synthesis
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra05972f
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra05972f
https://pubchem.ncbi.nlm.nih.gov/compound/5-Azidoindole
https://pubchem.ncbi.nlm.nih.gov/compound/Indole
https://m.chemicalbook.com/ProductChemicalPropertiesCB22650917_EN.htm
https://www.nbinno.com/article/other-organic-chemicals/5-azaindole-essential-building-block-next-breakthrough-ic
https://www.mdpi.com/2624-8549/6/4/34
https://www.benchchem.com/product/b1228546#physicochemical-properties-of-5-azidoindole
https://www.benchchem.com/product/b1228546#physicochemical-properties-of-5-azidoindole
https://www.benchchem.com/product/b1228546#physicochemical-properties-of-5-azidoindole
https://www.benchchem.com/product/b1228546#physicochemical-properties-of-5-azidoindole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1228546?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

